Cas no 98841-50-0 (4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid structure
98841-50-0 structure
Product Name:4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
CAS No:98841-50-0
MF:C9H14N2O5
MW:230.217862606049
CID:4377911
PubChem ID:408345
Update Time:2025-04-24

4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Glutamine, N2-[(2-propenyloxy)carbonyl]-
    • 4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
    • EN300-1020180
    • AKOS013604773
    • SCHEMBL18123599
    • 98841-50-0
    • (2S)-4-carbamoyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
    • Inchi: 1S/C9H14N2O5/c1-2-5-16-9(15)11-6(8(13)14)3-4-7(10)12/h2,6H,1,3-5H2,(H2,10,12)(H,11,15)(H,13,14)/t6-/m0/s1
    • InChI Key: PTNXXBSILATNBI-LURJTMIESA-N
    • SMILES: OC([C@H](CCC(N)=O)NC(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 230.09027155Da
  • Monoisotopic Mass: 230.09027155Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 119Ų

4-carbamoyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Pricemore >>

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